Cas no 898764-91-5 (Ethyl 5-oxo-5-4-(3-pyrrolinomethyl)phenylvalerate)

• Product Name: Ethyl 5-oxo-5-4-(3-pyrrolinomethyl)phenylvalerate
• CAS No: 898764-91-5
• MF: C₁₈H₂₃NO₃
• MW: 301.380125284195
• MDL: MFCD03841889
• CID: 1945315
• Update Time: 2025-04-21

Ethyl 5-oxo-5-4-(3-pyrrolinomethyl)phenylvalerate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-OXO-5-[4-(3-PYRROLINOMETHYL)PHENYL]VALERATE
• ethyl 5-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-5-oxo-pentanoate
• LogP
• ethyl 5-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-5-oxopentanoate
• Ethyl 5-oxo-5-4-(3-pyrrolinomethyl)phenylvalerate

• MDL： MFCD03841889
• Inchi： 1S/C18H23NO3/c1-2-22-18(21)7-5-6-17(20)16-10-8-15(9-11-16)14-19-12-3-4-13-19/h3-4,8-11H,2,5-7,12-14H2,1H3
• InChI Key： RBLFRDSHUDTULS-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)OCC)C1C=CC(=CC=1)CN1CC=CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9

Ethyl 5-oxo-5-4-(3-pyrrolinomethyl)phenylvalerate Security Information

• Storage Condition：(BD311124)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones